Cas no 2549030-54-6 (3-4-(2,5,6-trimethylpyrimidin-4-yl)piperazin-1-yl-1,2-benzothiazole-1,1-dione)

• Product Name: 3-4-(2,5,6-trimethylpyrimidin-4-yl)piperazin-1-yl-1,2-benzothiazole-1,1-dione
• CAS No: 2549030-54-6
• MF: C₁₈H₂₁N₅O₂S
• MW: 371.45664191246
• CID: 5314222
• PubChem ID: 154882734
• Update Time: 2025-08-01

3-4-(2,5,6-trimethylpyrimidin-4-yl)piperazin-1-yl-1,2-benzothiazole-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole, 3-[4-(2,5,6-trimethyl-4-pyrimidinyl)-1-piperazinyl]-, 1,1-dioxide
• 3-[4-(2,5,6-trimethylpyrimidin-4-yl)piperazin-1-yl]-1lambda,2-benzothiazole-1,1-dione
• F6788-1552
• 2549030-54-6
• 3-[4-(2,5,6-trimethylpyrimidin-4-yl)piperazin-1-yl]-1??,2-benzothiazole-1,1-dione
• AKOS040729544
• 3-4-(2,5,6-trimethylpyrimidin-4-yl)piperazin-1-yl-1,2-benzothiazole-1,1-dione

• Inchi： 1S/C18H21N5O2S/c1-12-13(2)19-14(3)20-17(12)22-8-10-23(11-9-22)18-15-6-4-5-7-16(15)26(24,25)21-18/h4-7H,8-11H2,1-3H3
• InChI Key： IYAKZLYOGXINGB-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=N1)N1CCN(C2C(C)=C(C)N=C(C)N=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 371.14159610g/mol
• Monoisotopic Mass: 371.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 594.5±60.0 °C(Predicted)
• pka: 8.97±0.50(Predicted)

Additional information on 3-4-(2,5,6-trimethylpyrimidin-4-yl)piperazin-1-yl-1,2-benzothiazole-1,1-dione

3-4-(2,5,6-TriMethylPyrimidin-4-Yl)Piperazin-1-Yl-1,2-Benzothiazole-1,1-Dione: A Comprehensive Overview

The compound with CAS No. 2549030-54-6, known as 3-4-(2,5,6-trimethylpyrimidin-4-yl)piperazin-1-yl 1,2-benzothiazole-1,1-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features and potential applications in drug development and advanced materials. In this article, we will delve into its chemical properties, synthesis methods, and recent research findings to provide a comprehensive understanding of its significance.

The molecular structure of 3-4-(2,5,6-trimethylpyrimidin-4-yl)piperazin-1-yl 1,2-benzothiazole is a fascinating combination of heterocyclic rings. The presence of the pyrimidine ring with three methyl groups at positions 2, 5, and 6 introduces steric hindrance and electronic effects that can influence the compound's reactivity and bioavailability. The piperazine ring further enhances the molecule's flexibility and ability to form hydrogen bonds or other non-covalent interactions with biological targets. The benzothiazole moiety adds aromatic stability and potential fluorescence properties, making this compound a versatile candidate for various applications.

Recent studies have highlighted the potential of 3-(2,5,6-trimethylpyrimidin) derivatives in inhibiting specific enzymes or receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, researchers have explored the ability of this compound to modulate kinase activity or act as a ligand for G-protein coupled receptors (GPCRs). These findings suggest that 3-(trimethylpyrimidin) derivatives could serve as leads for developing novel therapeutic agents with high specificity and efficacy.

In terms of synthesis methods, the preparation of 3-(trimethylpyrimidin) derivatives often involves multi-step reactions that require precise control over reaction conditions. Techniques such as Suzuki coupling or Stille coupling are commonly employed to construct the heterocyclic framework. The integration of the benzothiazole moiety typically involves nucleophilic aromatic substitution or cyclization reactions under specific thermal or catalytic conditions. These synthetic strategies not only ensure high yields but also allow for functional group diversification to explore different biological activities.

The application of 3-(trimethylpyrimidin) compounds extends beyond pharmacology into materials science. Due to their aromatic stability and potential for self-assembling properties, these molecules are being investigated as candidates for organic semiconductors or optoelectronic materials. Recent research has demonstrated that benzothiazole-based compounds can exhibit strong fluorescence emission under UV light, making them suitable for applications in sensors or bioimaging technologies.

Moreover, computational chemistry has played a pivotal role in understanding the electronic properties and interaction profiles of this compound. Density functional theory (DFT) calculations have provided insights into the molecular orbitals and reactivity patterns of trimethylpyrimidine derivatives. These computational studies complement experimental findings by predicting binding affinities to target proteins or estimating photophysical properties.

In conclusion, 3-(trimethylpyrimidin) derivatives like CAS No. 2549030_54_6 represent a promising class of compounds with diverse applications in medicine and materials science. Their unique structural features and versatile reactivity make them valuable candidates for further exploration in both academic research and industrial development.